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Compound of Interest

1-Ethyl-1-methylpyrrolidinium
Compound Name:
bromide

cat. No.: B1360189

Essential Safety and Handling Guide for 1-Ethyl-
1-methylpyrrolidinium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Ethyl-1-methylpyrrolidinium bromide (CAS No. 69227-51-6). Adherence to these procedures
is essential to ensure a safe laboratory environment and minimize risks associated with this
chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Ethyl-1-methylpyrrolidinium bromide is a solid, water-soluble ionic liquid.[1][2][3] It is
classified as a suspected mutagen (Category 2) and carries the hazard statement H341:
Suspected of causing genetic defects. Therefore, stringent safety precautions are mandatory.

Table 1: Physical and Chemical Properties of 1-Ethyl-1-methylpyrrolidinium Bromide
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Property Value
CAS Number 69227-51-6
Molecular Formula C7H16BrN

Molecular Weight 194.11 g/mol [4]

Appearance White to orange crystalline powder[5]

Melting Point 307 °C (decomposes)[5]

Solubility Soluble in water.[1][2][3] Insoluble in acetone,

ethyl acetate, and dichloromethane.[6]

Storage Temperature

Room Temperature[3]

Mandatory Personal Protective Equipment (PPE):

Due to its mutagenic potential, a comprehensive PPE strategy is required to prevent all routes

of exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with a nitrile
inner glove and a butyl or
thicker nitrile outer glove (e.g.,
15 mil).[7][8]

Provides robust protection
against potential skin contact.
Butyl gloves offer superior
resistance to a wide range of

chemicals.[9]

Eye Protection

Chemical splash goggles and

a face shield.

Protects against splashes and

airborne particles.

Body Protection

A lab coat worn over personal
clothing. For larger quantities
or when there is a significant
risk of spillage, a chemical-
resistant apron or coveralls

should be used.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Essential for handling the solid
powder to prevent inhalation of

airborne particles.

Operational Plan for Handling

A designated area within the laboratory should be established for the handling of 1-Ethyl-1-

methylpyrrolidinium bromide. This area must be clearly marked with a "carcinogen" or

"mutagen” warning sign.[10]

Step-by-Step Handling Protocol:

e Preparation:

o Ensure the designated handling area, typically a certified chemical fume hood, is clean

and uncluttered.

o Verify that an emergency shower and eyewash station are accessible and operational.

o Assemble all necessary equipment and PPE before handling the chemical.
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e Weighing the Compound (Tare Method):

o Inside the chemical fume hood, place a pre-weighed, sealed container onto the balance.

o Carefully add the 1-Ethyl-1-methylpyrrolidinium bromide powder to the container.

o Seal the container securely before removing it from the balance to re-weigh.

o If adjustments to the amount are needed, perform these manipulations inside the fume
hood.[11]

e During the Experiment:

o Conduct all procedures involving the potential for aerosol generation within the chemical
fume hood.

o Keep all containers of the chemical closed when not in use.

o Should any suspected contact with the chemical occur, immediately change gloves.[11]

o Post-Experiment:

o Decontaminate all surfaces in the designated handling area.

o Carefully remove PPE, starting with outer gloves, and dispose of it as hazardous waste.

o Thoroughly wash hands and forearms with soap and water after completing the work and
before leaving the laboratory.

Experimental Workflow Diagram:
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Workflow for Handling 1-Ethyl-1-methylpyrrolidinium Bromide
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Caption: A step-by-step workflow for the safe handling of 1-Ethyl-1-methylpyrrolidinium
bromide.

Disposal Plan

The disposal of 1-Ethyl-1-methylpyrrolidinium bromide and any materials contaminated with
it must be handled with extreme care, following all institutional and local regulations for
mutagenic chemical waste.

Step-by-Step Disposal Protocol:
+ Waste Segregation:

o All solid waste, including contaminated gloves, weigh boats, and paper towels, must be
placed in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid waste containing this compound should be collected in a separate, labeled, and
sealed container. Do not mix with other solvent waste streams unless compatibility has
been confirmed.

o Container Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name "1-
Ethyl-1-methylpyrrolidinium bromide," and the appropriate hazard pictograms (e.g.,
health hazard).

o Storage of Waste:
o Store waste containers in a secure, designated area away from incompatible materials.
 Final Disposal:

o The primary method for the disposal of known or suspected carcinogens and mutagens is
incineration by a licensed hazardous waste disposal contractor.[10] Do not dispose of this
chemical down the drain or in general waste.[10]

o Arrange for the pickup of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department.
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Disposal Decision Pathway:

Disposal Pathway for 1-Ethyl-1-methylpyrrolidinium Bromide Waste
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Caption: A decision pathway for the proper disposal of waste contaminated with 1-Ethyl-1-
methylpyrrolidinium bromide.
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By strictly following these guidelines, you can significantly mitigate the risks associated with
handling 1-Ethyl-1-methylpyrrolidinium bromide, ensuring a safer research environment for
yourself and your colleagues. Always consult your institution's specific safety protocols and the
most recent Safety Data Sheet (SDS) before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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